![molecular formula C7H18N2 B089750 N,N-Diethyl-N'-methylethylenediamine CAS No. 104-79-0](/img/structure/B89750.png)
N,N-Diethyl-N'-methylethylenediamine
Overview
Description
N,N-Diethyl-N'-methylethylenediamine (also known as N,N-Diethyl-N'-methyl-1,2-diaminopropane or DENMD) is an organic compound that belongs to a class of compounds known as diamines. It is a colorless liquid at room temperature and is widely used in scientific research, particularly in the field of biochemistry and pharmacology. DENMD is known for its versatility and has been used in a variety of applications, such as in the synthesis of pharmaceuticals, in the development of drug delivery systems, and in the study of enzyme mechanisms.
Scientific Research Applications
Synthesis of N-(2-Methylaminoethyl)phthalimide Hydrochloride : N-Methylethylenediamine, synthesized from ethanolamine, is used to produce N-(2-methylaminoethyl)phthalimide through Nphthaloylation, demonstrating its utility in selective nuclear substituent reactions (Lv Qing-huai, 2006).
Preparation, Cation-Exchange Isolation, and Properties of N′-methylethylenediamine-N,N,N′-triacetic Acid : This compound is synthesized using a carboxymethylation procedure and shows high stability in complexing with cupric ions and moderate stability with calcium, highlighting its potential in metal complexation and separation techniques (J. E. Powell & D. Johnson, 1972).
Improved N,N′-diethyl-p-phenylenediamine (DPD) Method for Chlorine Detection : This study improves the sensitivity and analytical range of the DPD method for detecting free chlorine, showcasing its application in water quality testing (L. Moberg & B. Karlberg, 2000).
Gas-Solid Phase Catalytic Synthesis of N-Ethylethylenediamine : N-Ethylethylenediamine, synthesized from diethyl carbonate and ethylenediamine, demonstrates the potential of N,N-Diethyl-N'-methylethylenediamine derivatives in green chemistry applications (Cui Zi-xiang, 2013).
Biodegradable Chelating Agents for Various Applications : This review discusses the use of aminopolycarboxylates, including derivatives of this compound, in numerous applications such as industrial cleaning, soil remediation, and waste treatment, emphasizing their environmental benefits (I. Pinto, Isabel F. F. Neto, & H. Soares, 2014).
Safety and Hazards
“N,N-Diethyl-N’-methylethylenediamine” is classified as a flammable liquid and vapor . It causes severe skin burns and eye damage . It may cause respiratory irritation . The flash point is 41 °C (closed cup)
. Personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves are recommended .
Mechanism of Action
Mode of Action
DEMEDA has been used as a derivatization agent in the quantitative determination of isocyanates by capillary electrophoresis . In this context, DEMEDA interacts with isocyanates to form urea derivatives, which can then be quantified .
Action Environment
The action, efficacy, and stability of DEMEDA can be influenced by various environmental factors. For instance, its reactivity may be affected by pH, temperature, and the presence of other chemicals .
Properties
IUPAC Name |
N',N'-diethyl-N-methylethane-1,2-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H18N2/c1-4-9(5-2)7-6-8-3/h8H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKDYQLJYEBWUIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2059304 | |
Record name | 1,2-Ethanediamine, N,N-diethyl-N'-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2059304 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
104-79-0 | |
Record name | N,N-Diethyl-N′-methylethylenediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=104-79-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diethyl(2-methylaminoethyl)amine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000104790 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N,N-Diethyl-N'-methylethylenediamine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=27480 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2-Ethanediamine, N1,N1-diethyl-N2-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,2-Ethanediamine, N,N-diethyl-N'-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2059304 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl(2-methylaminoethyl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.944 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Diethyl(2-methylaminoethyl)amine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E57SYE7WSP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does the steric hindrance of N,N-Diethyl-N'-methylethylenediamine influence the structure of copper(II)-thiocyanato complexes?
A1: Research indicates that the steric effects of alkyl substituents on N-donor bidentate amines like this compound play a crucial role in dictating the structure of resulting copper(II)-thiocyanato complexes. [] Increasing the steric bulk around the nitrogen donor atoms can lead to variations in the dimensionality, bonding modes of thiocyanate groups (bridging vs. terminal), and overall nuclearity (monomeric, dimeric, or polymeric) of the complexes. For instance, while less bulky amines may allow for polymeric structures with bridging thiocyanates, the increased steric hindrance from the ethyl and methyl groups in this compound could favor the formation of lower-nuclearity complexes, potentially even monomeric species with terminal thiocyanates. [] Computational studies using Density Functional Theory (DFT) could further elucidate the impact of steric effects on the preferred geometries and bonding arrangements in these complexes. []
Q2: Can this compound be used for sensitive detection of isocyanates, and if so, what makes it suitable?
A2: Yes, this compound can be effectively utilized for the sensitive detection of isocyanates. [] This is attributed to its advantageous structure, possessing both a secondary amine group and a tertiary amine group. The secondary amine group reacts rapidly and quantitatively with isocyanates, forming stable urea derivatives. [] The tertiary amine group enables sensitive detection via its interaction with tris(2,2′-bipyridine)ruthenium(II) (Ru(bpy)32+). This interaction facilitates a strong electrochemiluminescence (ECL) signal, allowing for the quantification of the derivatized isocyanates at low concentrations. [] This method offers higher sensitivity compared to traditional UV or electrochemical detection techniques. []
Q3: How does the use of this compound as a derivatizing agent for isocyanate detection compare to other derivatization reagents?
A4: The key advantage of this compound as a derivatizing agent for isocyanate analysis lies in the speed and efficiency of the derivatization reaction. [] Compared to other reported reagents, the derivatization with this compound is significantly faster, often occurring almost instantaneously. [] This rapid reaction kinetics simplifies the analytical procedure and reduces the analysis time, making it a practical choice for isocyanate determination.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.